Cas no 118409-67-9 (2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-)

2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- structure
118409-67-9 structure
Product name:2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
CAS No:118409-67-9
MF:C12H11NO5
MW:249.219
CID:3665991
PubChem ID:54104944

2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid, 2-cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-
    • NDBVLMVMOJCWHU-UHFFFAOYSA-N
    • SCHEMBL5164387
    • 118409-67-9
    • 2-Cyano-3-(4-hydroxy-3,5-dimethoxyphenyl)-2-propenoic acid
    • alpha-cyano-3,5-dimethoxy-4-hydroxycinnamic acid
    • DTXSID201194591
    • Inchi: InChI=1S/C12H11NO5/c1-17-9-4-7(3-8(6-13)12(15)16)5-10(18-2)11(9)14/h3-5,14H,1-2H3,(H,15,16)
    • InChI Key: NDBVLMVMOJCWHU-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 249.06372245Da
  • Monoisotopic Mass: 249.06372245Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 1.4
  • Topological Polar Surface Area: 99.8Ų

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